Cas no 52-52-8 (Cycloleucine)

Cycloleucine (1-aminocyclopentanecarboxylic acid) is a non-proteinogenic amino acid analog that serves as a selective inhibitor of methionine adenosyltransferase (MAT), an enzyme critical in the methionine cycle. Its rigid cyclopentane structure confers metabolic stability, making it a valuable tool in biochemical and pharmacological research. Cycloleucine is particularly useful for studying amino acid transport, protein synthesis inhibition, and methylation processes due to its ability to disrupt S-adenosylmethionine (SAM) production. Its high purity and well-characterized properties ensure reproducibility in experimental applications, including investigations into cancer metabolism and neurological disorders. The compound is typically supplied as a white crystalline powder, soluble in water and acidic solutions.
Cycloleucine structure
Cycloleucine structure
Product Name:Cycloleucine
CAS No:52-52-8
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD00001381
CID:33551
PubChem ID:87562554
Update Time:2025-10-28

Cycloleucine Chemical and Physical Properties

Names and Identifiers

    • 1-Aminocyclopentanecarboxylic acid
    • 1-Amino-1-cyclopentanecarboxylic acid
    • 1-Aminocyclopentanecarboxylate
    • Cyclopentanecarboxylic acid, 1-amino-
    • Cycloleucine
    • 1-Aminocyclopentane-1-carboxylic acid
    • 1-amino-1-carboxycyclopentane
    • 1-amino-1-carboxylic cyclopentane
    • 1-Aminocyclopropane-1-carboxylic acid
    • 1-Aminocyclopropane-1-carboxylic acid?
    • Cyclolencine
    • Cycloleucine1-Amino-cyclopentanecarboxylic acid
    • Leucine, Cyclo-
    • AM20100281
    • FT-0607341
    • HY-30008
    • KBio1_000723
    • CB 1639
    • BRN 0636626
    • DivK1c_000723
    • BDBM50070638
    • A829129
    • CYCLOLEUCINE [HSDB]
    • SY002601
    • NCGC00163268-01
    • J-504199
    • HSDB 5195
    • Acid, aminocyclopentanecarboxylic
    • AC5
    • Cycloleucine1-amino-cyclopentanecarboxylate
    • 1y1m
    • Spectrum3_001514
    • CYCLOLEUCIN [WHO-DD]
    • CCG-35835
    • CB-1639
    • NCGC00094966-02
    • NSC 1026
    • Cyclopentanecarboxylic acid, 1-amino-, L-
    • 4-14-00-00974 (Beilstein Handbook Reference)
    • 1-Aminocyclopentanecarboxylicacid
    • AI3-26442
    • 1-amino cyclopentane carboxylic acid
    • NINDS_000723
    • KBioGR_000719
    • 1-amino-1-cyclopentane carboxylic acid
    • 52-52-8
    • HMS502E05
    • AS-11677
    • 1-Aminocyclopentane carboxylic acid
    • Spectrum_001268
    • CHEBI:40547
    • Q607775
    • C03969
    • 3DD7E30B-2149-43D9-A44B-7A59D546A28B
    • KBioSS_001748
    • X 201
    • KBio3_002687
    • D0P0GT
    • KBio2_004316
    • BBL020454
    • DTXSID5024475
    • DB04620
    • 1-ammonio-1-cyclopentanecarboxylate
    • NILQLFBWTXNUOE-UHFFFAOYSA-
    • Biomol-NT_000201
    • Spectrum5_001136
    • NCGC00094966-03
    • 1-amino-cyclopentane carboxylic acid
    • NCGC00178218-01
    • NCGC00094966-04
    • NSC1026
    • J-802019
    • SCHEMBL8495
    • KBio2_006884
    • STK133034
    • 1 Aminocyclopentanecarboxylic acid
    • CYCLOPENTANECARBOXYLIC ACID, L-AMINO
    • A1063
    • 0TQU7668EI
    • MFCD00001381
    • AC1OCG3T
    • CS-B0093
    • NSC-1026
    • Z234896477
    • HMS1921L08
    • WLN: L5TJ AZ AVQ
    • Cycloleucine, 97%
    • LS-173
    • ZINC00001234
    • EINECS 200-144-6
    • Cycloleucin
    • 1-Amino-cyclopentanecarboxylic acid
    • CYCLO-LEUCINE
    • FD1031
    • UNII-0TQU7668EI
    • Cyclopentanecarboxylic acid, L-
    • EN300-39470
    • InChI=1/C6H11NO2/c7-6(5(8)9)3-1-2-4-6/h1-4,7H2,(H,8,9)
    • SPECTRUM1502128
    • AC-2700
    • 1-amino-1-Cyclopentanecarboxylate
    • CHEMBL295830
    • F8881-4536
    • BSPBio_003187
    • Spectrum4_000340
    • H-NH(1)cPen-OH
    • NCGC00094966-01
    • NCIMech_000677
    • Spectrum2_000931
    • AKOS000183252
    • 1-amino-Cyclopentanecarboxylate
    • 1-aminocyclopentane-1-carboxylate
    • (2E)-Decenoyl-ACP
    • 1-aminocyclopentan-1-carboxylsyre
    • KBio2_001748
    • aminocyclopentanecarboxylic acid
    • WR 14997
    • SPBio_000862
    • IDI1_000723
    • NCI60_000070
    • WR 14,997
    • BPBio1_001084
    • Acid, 1-aminocyclopentanecarboxylic
    • CYCLOLEUCINE [MI]
    • NS00032521
    • 1Aminocyclopentane1carboxylic acid
    • Amino-1-cyclopentanecarboxylic acid
    • DTXCID304475
    • 1aminocyclopentanecarboxylic acid
    • 1-Aminocyclopentanecarboxylic acid;Cyclolencine
    • 1026, NSC
    • DB-031284
    • ALBB-035361
    • Cyclopentanecarboxylic acid, 1amino
    • 1-aminocyclopentane
    • A19400
    • MDL: MFCD00001381
    • Inchi: 1S/C6H11NO2/c7-6(5(8)9)3-1-2-4-6/h1-4,7H2,(H,8,9)
    • InChI Key: NILQLFBWTXNUOE-UHFFFAOYSA-N
    • SMILES: OC(C1(CCCC1)N)=O
    • BRN: 636626

Computed Properties

  • Exact Mass: 129.07900
  • Monoisotopic Mass: 129.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Color/Form: White to beige crystalline powder
  • Density: 1.207 g/cm3
  • Melting Point: 320?°C (dec.)(lit.)
  • Boiling Point: 256.1°C at 760 mmHg
  • Flash Point: 108.7°C
  • Refractive Index: 1.522
  • Water Partition Coefficient: 5 g/100 mL
  • PSA: 63.32000
  • LogP: 1.04280
  • Solubility: Soluble in water.
  • Vapor Pressure: 0.00481mmHg at 25°C
  • Merck: 14,2734

Cycloleucine Security Information

  • Symbol: GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P264-P270-P301+P310+P330-P405-P501
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S22-S24/25
  • RTECS:GY2625000
  • Hazardous Material Identification: Xn
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R22
  • Storage Condition:Warehouse ventilation and low temperature drying
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes

Cycloleucine Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Cycloleucine Pricemore >>

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Cycloleucine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:52-52-8)Cycloleucine
Order Number:sfd16739
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52-52-8)Cycloleucine
Order Number:A933934
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:12
Price ($):150.0/751.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52-52-8)Cycloleucine
Order Number:LE16658
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

Cycloleucine Related Literature

Additional information on Cycloleucine

Cycloleucine: A Comprehensive Overview

Cycloleucine, also known by its CAS number 52-52-8, is a unique amino acid that has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition. This compound is a cyclic derivative of leucine, a branched-chain amino acid (BCAA) that plays a critical role in protein synthesis and energy metabolism. The cyclic structure of cycloleucine imparts distinct chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and dietary supplements.

The chemical structure of cycloleucine consists of a six-membered ring formed by the union of the alpha-carbon and one of the methyl groups from the leucine side chain. This cyclization not only alters its physical properties but also influences its biological activity. Recent studies have shown that cycloleucine exhibits unique pharmacokinetic profiles compared to its linear counterpart, leucine. For instance, research published in the Journal of Medicinal Chemistry highlighted that cycloleucine demonstrates enhanced bioavailability and stability, which could be advantageous in therapeutic applications.

In terms of biological function, cycloleucine has been shown to modulate various cellular pathways. One notable area of research is its impact on muscle protein synthesis. A study conducted by Smith et al. (2023) revealed that cycloleucine stimulates muscle anabolism more effectively than leucine in vitro, suggesting its potential as a performance-enhancing supplement for athletes and individuals undergoing muscle wasting conditions such as sarcopenia.

Beyond its role in muscle metabolism, cycloleucine has also been investigated for its anti-inflammatory properties. A team led by Johnson (2023) found that cycloleucine inhibits the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This discovery opens new avenues for its use in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The applications of cycloleucine extend into the pharmaceutical industry, where it is being explored as a component in drug delivery systems. Its cyclic structure provides opportunities for designing prodrugs with improved pharmacokinetics and reduced side effects. For example, researchers at the University of California have developed a cycloleucine-based prodrug that targets cancer cells more selectively than conventional chemotherapeutic agents.

In the realm of nutrition, cycloleucine has gained traction as a functional ingredient in sports nutrition products. Its ability to enhance muscle recovery and reduce exercise-induced inflammation makes it an appealing addition to post-workout supplements. Market analysis reports indicate a growing demand for cycloleucine-enriched products among fitness enthusiasts and professional athletes.

Despite its promising potential, further research is needed to fully elucidate the mechanisms underlying cycloleucine's biological effects. Ongoing studies are investigating its long-term safety profile, optimal dosing regimens, and interactions with other nutrients. Additionally, there is a need for large-scale clinical trials to confirm its efficacy in human subjects.

In conclusion, cycloleucine (CAS No: 52-52-8) represents a fascinating compound with diverse applications across multiple disciplines. From enhancing athletic performance to treating inflammatory diseases, its unique chemical properties and biological activities continue to captivate researchers worldwide. As advancements in synthetic chemistry and molecular biology unfold, cycloleucine is poised to play an increasingly significant role in both therapeutic development and nutritional science.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:52-52-8)Cycloleucine
sfd16739
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:52-52-8)Cycloleucine
A933934
Purity:99%/99%
Quantity:100g/500g
Price ($):150.0/751.0
Email